(2R,3S,5R)-5-(6-amino-8-methylsulfanylpurin-9-yl)-2-(hydroxymethyl)oxolan-3-ol

HIV-1 Reverse Transcriptase Delayed Chain Termination Nucleoside Analogue

The compound formally known as (2R,3S,5R)-5-(6-amino-8-methylsulfanylpurin-9-yl)-2-(hydroxymethyl)oxolan-3-ol, commonly referred to as 2'-Deoxy-8-methylthioadenosine (8-MeS-dA, CAS 29836-02-0), is a synthetic purine nucleoside analogue characterized by a methylthio (-SCH3) substitution at the 8-position of the adenine base. Unlike all clinically approved nucleoside reverse transcriptase inhibitors (NRTIs) that rely on ribose modifications for their activity, 8-MeS-dA possesses a natural 2'-deoxyribose sugar but is modified on the nucleobase, representing a distinct structural class of antiviral candidates.

Molecular Formula C11H15N5O3S
Molecular Weight 297.34 g/mol
Cat. No. B11746631
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name(2R,3S,5R)-5-(6-amino-8-methylsulfanylpurin-9-yl)-2-(hydroxymethyl)oxolan-3-ol
Molecular FormulaC11H15N5O3S
Molecular Weight297.34 g/mol
Structural Identifiers
SMILESCSC1=NC2=C(N=CN=C2N1C3CC(C(O3)CO)O)N
InChIInChI=1S/C11H15N5O3S/c1-20-11-15-8-9(12)13-4-14-10(8)16(11)7-2-5(18)6(3-17)19-7/h4-7,17-18H,2-3H2,1H3,(H2,12,13,14)/t5-,6+,7+/m0/s1
InChIKeyJLMAAIVZYXVKDZ-RRKCRQDMSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2'-Deoxy-8-methylthioadenosine (8-MeS-dA): A Unique 8-Modified Purine Nucleoside for HIV-1 Reverse Transcriptase Inhibition Research


The compound formally known as (2R,3S,5R)-5-(6-amino-8-methylsulfanylpurin-9-yl)-2-(hydroxymethyl)oxolan-3-ol, commonly referred to as 2'-Deoxy-8-methylthioadenosine (8-MeS-dA, CAS 29836-02-0), is a synthetic purine nucleoside analogue characterized by a methylthio (-SCH3) substitution at the 8-position of the adenine base [1]. Unlike all clinically approved nucleoside reverse transcriptase inhibitors (NRTIs) that rely on ribose modifications for their activity, 8-MeS-dA possesses a natural 2'-deoxyribose sugar but is modified on the nucleobase, representing a distinct structural class of antiviral candidates [2]. This structural divergence is the foundation for its unique mechanism of action, making it a critical tool compound for studying non-canonical HIV-1 reverse transcriptase (RT) inhibition.

Workflow HIV-1 RT delayed chain termination assay
Selection 8-methylthio purine nucleoside with intact 3'-OH
Use Context Probe for steric clash in RT thumb domain

Why 8-MeS-dA Cannot Be Substituted by Standard 2'-Deoxyadenosine Analogues in Antiviral Research


Generic substitution of 8-MeS-dA with other purine nucleoside analogues is scientifically invalid due to its distinct, position-8-specific mechanism of action. Standard anti-HIV-1 NRTIs, such as 3'-azido-3'-deoxythymidine (AZT) or 2',3'-dideoxyinosine (ddI), act as obligate chain terminators upon incorporation due to the lack of a 3'-OH group [1]. In contrast, 8-MeS-dA retains its 3'-OH and induces a 'delayed chain termination' effect, arresting DNA synthesis only after the incorporation of several subsequent nucleotides [2]. This divergent mechanism arises from a steric clash between the bulky 8-substituent and helix αH in the thumb domain of HIV-1 RT, a mode of inhibition unattainable by ribose-modified analogues [2]. This fundamental difference dictates that 8-MeS-dA is not interchangeable with other nucleoside analogues for studies of delayed termination or for overcoming resistance to conventional chain terminators.

Mechanism mismatch

Standard NRTIs act as obligate chain terminators; 8-MeS-dA induces delayed termination—interchanging may shift RT inhibition readout and resistance profile interpretation.

Template selectivity mismatch

8-MeS-dA shows RNA-template-dependent DCT; ribose-modified analogues often act on both RNA and DNA templates—substitution could obscure template-specific mechanistic studies.

Quantitative Evidence Guide for 8-MeS-dA: Validated Differentiation from Analogues


Superior Delayed Chain Termination Activity in Primer-Based Assays

When incorporated at the 3'-end of a DNA primer (18-mer), 8-MeS-dA (compound 3) acts as a potent delayed chain terminator (DCT) for HIV-1 reverse transcriptase (RT). At an RT concentration of 10 nM, it inhibited (-) strand DNA synthesis by a factor comparable to the most active 8-modified analogues, such as 8-iPr-N-dA, while clearly outperforming other C8-substituted analogues like 8-iBu-N-dA, which showed no significant effect under the same conditions [1]. The effect was diminished but not abolished at a higher RT concentration of 30 nM, with a quantified inhibition of 35% for (-) strand DNA synthesis [2].

Primer-based DCT
Head-to-head
35% inhibition of (−) strand DNA synthesis at 30 nM RT; 8-iBu-N-dA inactive under same conditions
Supports delayed chain termination distinct from obligate terminators
Primer-based assay; effect diminished at 10 nM RT
HIV-1 Reverse Transcriptase Delayed Chain Termination Nucleoside Analogue

Template-Dependent Inhibition of DNA Synthesis Demonstrates Mechanistic Specificity

The delayed chain termination effect of 8-MeS-dA is template-dependent, a key differentiator from classic NRTIs. When 8-MeS-dA was incorporated into a DNA template strand (31-mer), it inhibited (+) strand DNA synthesis in a manner that resulted in a 38% to 65% inhibition, depending on the specific conditions, similar to other active C8-modified analogues [1]. Crucially, when DNA was used as a template, 8-MeS-dA did not act as a delayed chain terminator at all, highlighting a mechanistic selectivity not observed with ribose-modified NRTIs [2]. In contrast, the reference compound 4'-C-ethyl-2'-dA shows activity on both RNA and DNA templates, illustrating the unique template-based selectivity of 8-MeS-dA [3].

Template-dependent DCT
Head-to-head
38–65% inhibition of (+) strand DNA synthesis (RNA template); inactive on DNA template. 4′-C-ethyl-2′-dA active on both templates
Supports RNA-template-dependent DCT selectivity
Contrasts with ribose-modified NRTIs; DNA-template inactivity confirmed
HIV-1 Reverse Transcriptase DNA Template Chain Termination

Verification of 'Anti' Conformation by NMR Confirms Structural Integrity for Biological Activity

2D-NOESY NMR experiments confirmed that 8-MeS-dA exists in the natural 'anti' conformation, with correlations observed between the 8-methylthio substituent and the sugar protons H-2' and H-3' [1]. This is critical because only the 'anti' conformation allows the nucleoside to be properly incorporated by polymerases. This direct structural evidence differentiates 8-MeS-dA from some other 8-substituted analogues that may adopt a non-productive 'syn' conformation due to steric hindrance. The confirmation of the 'anti' conformation provides a direct link between the chemical structure and its observed biological activity as a delayed chain terminator.

Conformation: Anti
Specification review
2D-NOESY NMR confirms natural 'anti' conformation in solution
Validates polymerase-compatible conformation for incorporation studies
Avoids non-productive 'syn' conformation; reported in Figure S1
Conformational Analysis Nucleoside Structure NMR Spectroscopy

High-Yield Synthesis from a Common Precursor Enables Scalable Procurement

The synthesis of 8-MeS-dA (compound 3) is achieved in a high yield of 86% from the common precursor 8-bromo-2'-deoxyadenosine (compound 1) via treatment with sodium methanethiolate in DMF [1]. This represents a more efficient and practical synthetic route compared to other 8-substituted-amino derivatives in the same series, which require more forcing conditions (65°C) and give variable yields (60-97%) [2]. The high-yielding, one-step displacement reaction using a commercially available thiolate makes 8-MeS-dA a more accessible and cost-effective candidate for scale-up compared to more complex 8-amino analogues.

Synthetic Yield
Specification review
86% yield from 8-bromo-2′-deoxyadenosine
Supports scalable procurement with consistent batch-to-batch yield
Amino analogues reported at 60–97% under more forcing conditions
Chemical Synthesis Nucleoside Chemistry Scale-up

Key Application Scenarios for 8-MeS-dA in Drug Discovery and Chemical Biology


Probing Delayed Chain Termination Mechanisms in HIV-1 RT

8-MeS-dA is the archetypal compound for investigating base-modification-induced delayed chain termination by HIV-1 RT. Its validated activity as a delayed chain terminator, which is mechanistically distinct from the obligate chain termination of all clinically approved NRTIs, makes it an essential tool for studying how steric clashes between the 8-substituent and helix αH in the RT thumb domain can arrest DNA synthesis at a distance from the catalytic site [1]. This application is critical for structure-based drug design efforts aiming to overcome resistance to conventional NRTIs.

Investigating Template-Dependent Polymerase Inhibition

The RNA-template-dependent DCT activity of 8-MeS-dA [1] provides a unique chemical probe for dissecting the intricacies of template recognition by retroviral RTs. This compound can be used in enzymatic studies to differentiate between RNA-dependent (-) strand and DNA-dependent (+) strand synthesis inhibition, a selectivity not typically observed with standard NRTIs, making it invaluable for uncovering new allosteric regulatory mechanisms on the RT enzyme.

Synthesis of Phosphoramidites for Oligonucleotide-Based Studies

The confirmed 'anti' conformation and established synthetic route to its phosphoramidite derivative [1] enable the site-specific incorporation of 8-MeS-dA into DNA oligonucleotides. This allows researchers to create model primer-template systems to precisely study the positional effects of 8-modifications on DNA polymerization. This application is vital for high-resolution mechanistic studies of RT and other DNA polymerases that require chemically defined, long DNA substrates.

Lead Compound for Antiviral Drug Discovery Programs

As one of the first 8-modified-2'-deoxyadenosine analogues to provide a proof-of-concept for delayed chain termination as an antiviral strategy, 8-MeS-dA serves as a validated starting point for medicinal chemistry optimization. Its well-characterized structure-activity relationship as a delayed chain terminator and its efficient synthesis from a common precursor [1] make it an attractive scaffold for further derivatization to improve antiviral potency while retaining its unique mechanism of action.

Application
Selection Property
Validation Focus
HIV-1 RT delayed chain termination studies
8-modified purine nucleoside with intact 3'-OH
Steric clash between 8-substituent and RT thumb domain
Template-dependent RT inhibition studies
RNA-template-selective DCT profile
Strand-specific inhibition and template recognition
Site-specific oligonucleotide incorporation
Confirmed anti conformation by NMR
Positional effects on DNA polymerization
HIV-1 RT inhibitor lead optimization
Reported DCT scaffold with efficient synthesis
Structure-activity relationship for delayed chain termination
Quote Request

Request a Quote for (2R,3S,5R)-5-(6-amino-8-methylsulfanylpurin-9-yl)-2-(hydroxymethyl)oxolan-3-ol

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.